
How to identify Decanoyl peroxide physical
description

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Decanoyl peroxide

CAS No.: 762-12-9

Cat. No.: S525441

Get Quote

Physical and Chemical Identification

The table below summarizes the key identifiers for Decanoyl Peroxide:

Property Description

Common Name Decanoyl peroxide, Didecanoyl peroxide [1] [2]

CAS Number 762-12-9 [1] [2]

Chemical
Formula

C₂₀H₃₈O₄ [1] [2]

Molecular
Weight

342.5 g/mol [2]

Appearance White wet solid or white granular solid [1] [2]

General
Description

White solid. May float or sink in water. This solid peroxide is particularly sensitive to

temperature rises, contamination, and friction. [1]
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Spectroscopic Fingerprints and Analysis

For definitive identification, the following spectroscopic profiles can be used. These methodologies provide

a reliable protocol for confirming the compound's identity in a research setting.

The table below outlines the characteristic spectroscopic signatures of Decanoyl peroxide:

Technique Key Features / Chemical Shifts Assignment

| Fourier-Transform Infrared (FTIR) Spectroscopy [2] | • Strong absorption at 1735-1750 cm⁻¹ • Medium

absorption at 833-952 cm⁻¹ • Medium absorption at 2850-2970 cm⁻¹ | C=O stretch (acyl) O-O stretch

(peroxide linkage) C-H stretch (alkyl chains) | | Proton Nuclear Magnetic Resonance (¹H NMR) [2] | •

Triplet at ~0.9 ppm • Triplet at 2.4-2.6 ppm • Complex multiplet at 1.2-1.7 ppm | Terminal CH₃ (6H) α-CH₂

(to C=O) (4H) Internal CH₂ (28H) | | Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) [2] | • Signal at

165-175 ppm • Signal at ~33-34 ppm • Signal at ~14 ppm | Carbonyl carbons α-carbons Terminal methyl

carbons | | Mass Spectrometry (MS) [2] | • Weak or absent molecular ion (m/z 342) • Strong fragment at

m/z 171 • Moderate fragment at m/z 127 | [M]⁺• (unstable) Acyl fragment [RCO]⁺ Alkyl fragment [C₉H₁₉]⁺

|

Critical Safety and Handling Protocols

Decanoyl peroxide is a hazardous material and requires stringent safety measures due to its reactive nature.

Reactivity Hazards: It is classified as a strong oxidizing agent and is highly reactive. The molecule

is particularly sensitive to temperature increases, contamination, friction, and shock, which can lead
to violent decomposition or explosion [1].

Fire Hazard: It can ignite combustible materials like wood, paper, or clothing. Containers may
explode when heated [1].

Health Hazards: The solid and its dust are irritating to the eyes, skin, and respiratory tract.
Contaminated clothing may pose a fire risk once dry [1] [3].

For emergency response, the following protocols are recommended:
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Scenario Immediate Action & Firefighting

General Spill Isolate area. Prevent dust dispersion. Do not use combustible absorbents (e.g.,
sawdust). Sweep substance into covered containers; moisten first to prevent dusting

[3].

Fire Use water in large amounts, water spray, or fog. Do not use solid streams directly on

the product. Cool containers with water from a sheltered position [1] [3].

Personal
Protection

Wear positive pressure self-contained breathing apparatus (SCBA) and chemical

protective clothing [1].

Researcher's Workflow for Identification

The following diagram illustrates a logical workflow for identifying Decanoyl peroxide, integrating the

physical and spectroscopic methods discussed.
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Sample for ID

Physical Inspection:
White granular solid

FTIR Analysis

Observe C=O & O-O stretch

NMR Analysis
(1H & 13C)

Confirm acyl & alkyl chains

Mass Spectrometry

Confirm fragmentation
& M.W.

Correlate Data &
Confirm Identity

Click to download full resolution via product page

This systematic approach from physical inspection to spectroscopic analysis ensures accurate identification

of Decanoyl peroxide.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s525441?utm_src=pdf-body-img
https://www.smolecule.com/products/s525441?utm_src=pdf-body
https://www.smolecule.com/products/s525441?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s525441?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. DIDECANOYL PEROXIDE - CAMEO Chemicals - NOAA [cameochemicals.noaa.gov]

2. Buy Decanoyl peroxide | 762-12-9 | >98% [smolecule.com]

3. ICSC 0264 - DODECANOYL PEROXIDE [inchem.org]

To cite this document: Smolecule. [How to identify Decanoyl peroxide physical description].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b525441#how-

to-identify-decanoyl-peroxide-physical-description]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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